N-(3-methylcyclohexyl)thian-4-amine

• IUPAC Name: N-(3-methylcyclohexyl)thian-4-amine
• InChI: InChI=1S/C12H23NS/c1-10-3-2-4-12(9-10)13-11-5-7-14-8-6-11/h10-13H,2-9H2,1H3
• InChI Key: ZZRJRKRVAHPYGR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)NC2CCSCC2
• Molecular Formula: C12H23NS
• Molecular Weight: 213.38 g/mol

Description

N-(3-methylcyclohexyl)thian-4-amine, commonly known as TMA-4, is a synthetic hallucinogenic drug that belongs to the family of amphetamines. It was first synthesized in the 1990s and has gained popularity in the scientific community due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

TMA-4 acts as a serotonin agonist, which means it binds to serotonin receptors in the brain and stimulates their activity. This leads to an increase in serotonin levels, which is associated with improved mood, decreased anxiety, and reduced stress levels. TMA-4 also has a mild stimulant effect, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
TMA-4 has been shown to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This leads to an increase in mood, energy, and focus. TMA-4 also has a mild hallucinogenic effect, which may be responsible for its potential therapeutic applications in treating mental health disorders.

Advantages and Limitations for Lab Experiments

TMA-4 has several advantages for lab experiments, including its unique chemical structure, potential therapeutic applications, and mild stimulant and hallucinogenic effects. However, TMA-4 is a controlled substance and is not readily available for research purposes. Additionally, TMA-4 has not been extensively studied, and its long-term effects are not well understood.

Future Directions

There are several future directions for TMA-4 research, including its potential therapeutic applications in treating mental health disorders, its effects on neurotransmitter systems in the brain, and its potential as a tool for studying the brain's serotonin receptors. Further research is needed to fully understand the potential benefits and risks of TMA-4 and its potential as a therapeutic agent.

Synthesis Methods

TMA-4 is synthesized by reacting 3-methylcyclohexylamine with thionyl chloride and then treating the resulting product with 4-bromo-2,5-dimethoxyphenylacetone. This process produces TMA-4 as a white crystalline powder with a melting point of 238-240°C.

Scientific Research Applications

TMA-4 has been studied for its potential therapeutic applications in treating various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). Studies have shown that TMA-4 has a unique chemical structure that allows it to interact with serotonin receptors in the brain, which may lead to the alleviation of symptoms associated with these disorders.